Cas no 827572-25-8 (N-(2,4-dimethoxyphenyl)guanidine)

N-(2,4-Dimethoxyphenyl)guanidine is a guanidine derivative characterized by the presence of two methoxy groups at the 2- and 4-positions of the phenyl ring. This structural modification enhances its electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits strong basicity due to the guanidine moiety, which can act as an efficient ligand or catalyst in various chemical reactions. Its electron-rich aromatic system further contributes to its reactivity in electrophilic substitution and coordination chemistry. The dimethoxy groups improve solubility in polar organic solvents, facilitating its use in homogeneous reaction conditions. Researchers utilize this compound in the development of bioactive molecules, particularly in medicinal chemistry for designing kinase inhibitors and antimicrobial agents. Its stability under ambient conditions and well-defined crystalline structure ensure reproducibility in synthetic applications.

N-(2,4-dimethoxyphenyl)guanidine structure

827572-25-8 structure

Product Name:N-(2,4-dimethoxyphenyl)guanidine

CAS No:827572-25-8

MF:C₉H₁₃N₃O₂

MW:195.218421697617

MDL:MFCD14777062

CID:5049404

PubChem ID:29181451

Update Time:2025-07-02

N-(2,4-dimethoxyphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

- 1-(2,4-dimethoxyphenyl)guanidine
- N-(2,4-dimethoxyphenyl)guanidine
- 2-(2,4-dimethoxyphenyl)guanidine
- N-(2,4-Dimethoxy-phenyl)-guanidine
- MDL： MFCD14777062
- Inchi： 1S/C9H13N3O2/c1-13-6-3-4-7(12-9(10)11)8(5-6)14-2/h3-5H,1-2H3,(H4,10,11,12)
- InChI Key： XORJLJHXPWFVSW-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=CC=1/N=C(\N)/N)OC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 204
XLogP3: 0.3
Topological Polar Surface Area: 82.9

N-(2,4-dimethoxyphenyl)guanidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N297081-100mg	n-(2,4-dimethoxyphenyl)guanidine	827572-25-8		100mg	$ 70.00	2022-06-03
TRC	N297081-500mg	n-(2,4-dimethoxyphenyl)guanidine	827572-25-8		500mg	$ 210.00	2022-06-03
TRC	N297081-1g	n-(2,4-dimethoxyphenyl)guanidine	827572-25-8		1g	$ 340.00	2022-06-03
Enamine	EN300-238198-0.05g	N-(2,4-dimethoxyphenyl)guanidine	827572-25-8	95%	0.05g	$348.0	2024-06-19
Enamine	EN300-238198-0.1g	N-(2,4-dimethoxyphenyl)guanidine	827572-25-8	95%	0.1g	$364.0	2024-06-19
Enamine	EN300-238198-0.25g	N-(2,4-dimethoxyphenyl)guanidine	827572-25-8	95%	0.25g	$381.0	2024-06-19
Enamine	EN300-238198-0.5g	N-(2,4-dimethoxyphenyl)guanidine	827572-25-8	95%	0.5g	$397.0	2024-06-19
Enamine	EN300-238198-1.0g	N-(2,4-dimethoxyphenyl)guanidine	827572-25-8	95%	1.0g	$414.0	2024-06-19
Enamine	EN300-238198-2.5g	N-(2,4-dimethoxyphenyl)guanidine	827572-25-8	95%	2.5g	$810.0	2024-06-19
Enamine	EN300-238198-5.0g	N-(2,4-dimethoxyphenyl)guanidine	827572-25-8	95%	5.0g	$1199.0	2024-06-19

N-(2,4-dimethoxyphenyl)guanidine Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439

Related Categories

Additional information on N-(2,4-dimethoxyphenyl)guanidine

Comprehensive Overview of N-(2,4-dimethoxyphenyl)guanidine (CAS No. 827572-25-8): Properties, Applications, and Research Insights

N-(2,4-dimethoxyphenyl)guanidine (CAS No. 827572-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This guanidine derivative, characterized by its dimethoxyphenyl moiety, serves as a versatile intermediate in synthetic chemistry and drug discovery. Its molecular formula, C₉H₁₃N₃O₂, and distinct functional groups make it a subject of interest for researchers exploring small-molecule inhibitors, enzyme modulators, and bioactive scaffolds.

In recent years, the demand for N-(2,4-dimethoxyphenyl)guanidine has surged, particularly in the context of targeted drug design and medicinal chemistry. A growing body of literature highlights its role in the development of kinase inhibitors, a class of compounds pivotal in treating conditions like inflammatory diseases and metabolic disorders. The compound's guanidine group facilitates hydrogen bonding, enhancing its binding affinity to biological targets, while the methoxy substituents contribute to its solubility and pharmacokinetic properties.

From an industrial perspective, CAS No. 827572-25-8 is often utilized in high-throughput screening (HTS) campaigns to identify novel therapeutic agents. Its compatibility with combinatorial chemistry techniques enables rapid diversification, aligning with the pharmaceutical industry's push for precision medicine and personalized therapies. Researchers frequently inquire about its synthetic routes, with popular search queries including "efficient synthesis of N-(2,4-dimethoxyphenyl)guanidine" and "optimization of guanidine derivatives for drug delivery."

Environmental and safety considerations are also critical when handling N-(2,4-dimethoxyphenyl)guanidine. While not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity, a topic frequently discussed in quality control forums.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR). Recent publications have explored its potential in modulating G-protein-coupled receptors (GPCRs) and ion channels, addressing common search terms like "role of guanidine compounds in neurotransmission." Additionally, its metabolic stability and bioavailability are key parameters evaluated in preclinical studies.

In summary, N-(2,4-dimethoxyphenyl)guanidine (CAS No. 827572-25-8) represents a multifaceted tool for modern chemistry and life sciences. Its applications span drug discovery, material science, and biochemical assays, reflecting the compound's adaptability to diverse research needs. As innovation in molecular design accelerates, this guanidine derivative is poised to remain a focal point for scientists addressing challenges in therapeutic development and chemical biology.